BE“GHE Foundational & Exploratory

Check Availability & Pricing

SHELLSOL T: A Technical Guide for Scientific
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SHELLSOL

Cat. No.: B1174059

An in-depth examination of the specifications and applications of SHELLSOL T, a high-purity
isoparaffinic hydrocarbon solvent, tailored for researchers, scientists, and professionals in drug
development.

SHELLSOL T is a synthetic isoparaffinic hydrocarbon solvent characterized by its low odor and
high purity.[1][2] It is a clear, colorless liquid with a mild hydrocarbon scent.[3] Comprised of a

mixture of isoparaffinic hydrocarbons, it is noted for its excellent solvency power and controlled
evaporation rates, making it a versatile tool in various scientific and industrial applications.[3][4]

Core Specifications

The physical and chemical properties of SHELLSOL T are critical for its application in
controlled laboratory settings. The following tables provide a comprehensive summary of its
key specifications, compiled from various technical and safety data sheets.

Physical Properties
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Property Value Test Method
Physical State Clear Liquid -
Color Colorless / +30 Saybolt ASTM D156
Odor Mild Hydrocarbon / Specific )
Type
Boiling Range 170-210°C /179 - 191°C ASTM D1078
187 - 215°C
Density @ 15°C 0.761 kg/L ASTM D4052
Density @ 20°C 0.761 - 0.81 g/cm3 -
Flash Point 48 - 61°C (closed cup) ASTM D93
Melting Point -50°C -
Auto-Ignition Temperature 430 - 450°C ASTM E659
Vapor Pressure @ 20°C 0.11 kPa/5 hPa Calculated
Viscosity @ 25°C 1.9 mm?/s ASTM D445
Solubility in Water @ 20°C 0.05 g/l (Insoluble) -
Refractive Index @ 20°C 1.425 ASTM D1218
Surface Tension @ 20°C 24 mN/m Du Nouy ring

Chemical Composition & Purity
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Component Value Test Method
Isoparaffins > 98% m/m GC
Naphthenes < 2% m/m GC
Aromatics < 100 mg/kg SMS 2728
Benzene < 3 mg/kg GC

Sulfur < 0.5 mg/kg SMS 1897
Polycyclic Aromatics Not Detectable -

Heavy Metals Not Detectable -

Chlorinated Compounds Not Detectable -

Note: Some values are presented as ranges due to variations across different batches and
reporting documents.[3][4][5]

Applications in Scientific Research

While detailed experimental protocols in peer-reviewed literature are not extensively
documented under the trade name "SHELLSOL T," its properties make it suitable for a range of
laboratory applications. Its primary functions are as a non-polar solvent, a cleaning agent for
laboratory equipment, and a component in formulations.

Potential Research Applications:

o Extraction: Due to its high solvency for non-polar compounds and low water solubility,
SHELLSOL T can be employed for the extraction of natural products, lipids, and other
hydrophobic molecules from various matrices.

o Chromatography: As a non-polar mobile phase component in normal-phase chromatography
techniques. Its controlled evaporation can be beneficial for certain applications.

e Reaction Solvent: For organic synthesis reactions involving non-polar reagents, particularly
where a low-odor environment is desirable.
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» Cleaning and Degreasing: Its strong solvency for oils and greases makes it an effective
agent for cleaning scientific instruments and glassware, ensuring residue-free surfaces
critical for sensitive experiments.[3]

o Formulation Component: In the development of non-aqueous formulations, such as coatings,
adhesives, and inks for specialized scientific applications.[1][3]

Experimental Protocols

Detailed, universally cited experimental protocols for SHELLSOL T in scientific research are
not readily available. However, a generalized workflow for its use as an extraction solvent can
be outlined.

General Extraction Workflow
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Sample Preparation

1. Homogenize
Biological Sample

y

2. Lyophilize or Dry
Sample to Remove Water

Extrdction

3. Add SHELLSOL T to
the Prepared Sample

'

4. Agitate/Mix
(e.g., Vortex, Sonication)

l

5. Separate Solvent Phase
(e.g., Centrifugation, Filtration)

Post-Exjtraction

6. Collect Supernatant
(SHELLSOL T with Solute)

l

7. Evaporate Solvent
(e.g., Rotary Evaporator)

.

8. Analyze Extracted
Compound

Click to download full resolution via product page

Caption: Generalized workflow for solid-liquid extraction using SHELLSOL T.
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Safety and Handling

SHELLSOL T is a flammable liquid and vapor.[4][5][6] Repeated exposure may cause skin
dryness or cracking.[6] It is critical to handle this solvent in a well-ventilated area and to use
appropriate personal protective equipment (PPE), including solvent-resistant gloves and safety

glasses.[5]

Hazard Classification and Handling

Primary Hazards

Chronic Aquatic Hazard
(H413)

Emergency Response

IN CASE OF FIRE:
Use Foam, Dry Chemical, CO2

Flammable Liquid

(H226)

Aspiration Hazard IF SWALLOWED:
(H304) Do NOT Induce Vomiting.
Call Poison Center.

Required PPE

Fume Hood/
Good Ventilation
Protective Clothing

Safety Goggles/

Face Shield

Solvent-Resistant Gloves
(e.g., Nitrile)
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Caption: Key hazards, PPE, and emergency response for SHELLSOL T.

Storage and Stability

SHELLSOL T should be stored in a cool, dry, well-ventilated area away from sources of
ignition.[5][6] Keep containers tightly closed when not in use.[5] When stored properly, it is
expected to be technically stable for at least 12 months.

In conclusion, SHELLSOL T's well-defined chemical and physical properties, combined with its
high purity, make it a valuable solvent for various applications in a research setting. While
specific protocols may need to be developed and validated by researchers for their unique
applications, its characteristics provide a reliable basis for its use in extraction, cleaning, and as
a non-polar solvent in chemical synthesis. Adherence to safety protocols is paramount when
handling this and any other laboratory solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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